(R)-1-(((9H-Fluoren-9-yl)methoxy) carbonyl)pyrrolidine-3-carboxylic acid

• IUPAC Name: (3R)-1-(9H-fluoren-9-ylmethoxycarbonyl)pyrrolidine-3-carboxylic acid
• InChI: InChI=1S/C20H19NO4/c22-19(23)13-9-10-21(11-13)20(24)25-12-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-8,13,18H,9-12H2,(H,22,23)/t13-/m1/s1
• InChI Key: GUAMYYOQAAUXLR-CYBMUJFWSA-N
• Canonical SMILES: C1CN(CC1C(=O)O)C(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24
• Isomeric SMILES: C1CN(C[C@@H]1C(=O)O)C(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24
• Molecular Formula: C20H19NO4
• Molecular Weight: 337.4 g/mol

Description

(R)-1-(((9H-Fluoren-9-yl)methoxy) carbonyl)pyrrolidine-3-carboxylic acid, also known as R-FMC, is a chiral intermediate used in organic synthesis. It is a versatile building block for the synthesis of various compounds and has been studied for its potential applications in the fields of medicine, pharmacology, and biochemistry.

Scientific Research Applications

1. Organic Synthesis and Catalysis

The fluoren-9-ylmethoxycarbonyl (Fmoc) group is widely used to protect hydroxy-groups in organic synthesis, demonstrating compatibility with a variety of acid- and base-labile protecting groups. The Fmoc group can be conveniently removed by the action of triethylamine, offering high selectivity and efficiency in the synthesis of complex organic molecules (Gioeli & Chattopadhyaya, 1982).

2. Material Science Applications

In material science, derivatives of fluorenyl groups have been employed in the synthesis of new polymeric materials. For instance, aromatic polyamides containing ether and bulky fluorenylidene groups exhibit remarkable solubility, thermal stability, and mechanical properties, making them suitable for advanced material applications (Hsiao, Yang, & Lin, 1999).

3. Biochemical and Medicinal Research

In biochemical research, the Fmoc group's role extends to the synthesis of peptides and nucleotides. Its ability to protect amino groups during peptide synthesis enables the construction of complex peptides and proteins for medicinal and biochemical studies. The development of potent inhibitors for influenza neuraminidase, utilizing Fmoc-protected intermediates, highlights the importance of this functional group in the development of antiviral drugs (Wang et al., 2001).

4. Environmental Applications

The degradation of polycyclic aromatic hydrocarbons (PAHs) by microorganisms has been studied for environmental cleanup. Metabolites from the degradation of fluoranthene by Mycobacterium sp. indicate complex biochemical pathways involving fluorenyl derivatives, suggesting potential applications in bioremediation and understanding microbial degradation mechanisms (Kelley et al., 1993).